3-(6-Amino-9h-purin-9-yl)propanoic acid
3-(6-Amino-9h-purin-9-yl)propanoic acid
Eritadenine analog with hypocholesterolemic activity.
6-Amino-9H-purine-9-propanoic acid, also known as 9-(2-carboxyethyl)adenine or 3-(9-adeninyl)propionic acid, belongs to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. 6-Amino-9H-purine-9-propanoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 6-amino-9H-purine-9-propanoic acid is primarily located in the cytoplasm. Outside of the human body, 6-amino-9H-purine-9-propanoic acid can be found in mushrooms. This makes 6-amino-9H-purine-9-propanoic acid a potential biomarker for the consumption of this food product.
6-Amino-9H-purine-9-propanoic acid, also known as 9-(2-carboxyethyl)adenine or 3-(9-adeninyl)propionic acid, belongs to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. 6-Amino-9H-purine-9-propanoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 6-amino-9H-purine-9-propanoic acid is primarily located in the cytoplasm. Outside of the human body, 6-amino-9H-purine-9-propanoic acid can be found in mushrooms. This makes 6-amino-9H-purine-9-propanoic acid a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
4244-47-7
VCID:
VC21117162
InChI:
InChI=1S/C8H9N5O2/c9-7-6-8(11-3-10-7)13(4-12-6)2-1-5(14)15/h3-4H,1-2H2,(H,14,15)(H2,9,10,11)
SMILES:
C1=NC(=C2C(=N1)N(C=N2)CCC(=O)O)N
Molecular Formula:
C8H9N5O2
Molecular Weight:
207.19 g/mol
3-(6-Amino-9h-purin-9-yl)propanoic acid
CAS No.: 4244-47-7
Cat. No.: VC21117162
Molecular Formula: C8H9N5O2
Molecular Weight: 207.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Eritadenine analog with hypocholesterolemic activity. 6-Amino-9H-purine-9-propanoic acid, also known as 9-(2-carboxyethyl)adenine or 3-(9-adeninyl)propionic acid, belongs to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. 6-Amino-9H-purine-9-propanoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 6-amino-9H-purine-9-propanoic acid is primarily located in the cytoplasm. Outside of the human body, 6-amino-9H-purine-9-propanoic acid can be found in mushrooms. This makes 6-amino-9H-purine-9-propanoic acid a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 4244-47-7 |
| Molecular Formula | C8H9N5O2 |
| Molecular Weight | 207.19 g/mol |
| IUPAC Name | 3-(6-aminopurin-9-yl)propanoic acid |
| Standard InChI | InChI=1S/C8H9N5O2/c9-7-6-8(11-3-10-7)13(4-12-6)2-1-5(14)15/h3-4H,1-2H2,(H,14,15)(H2,9,10,11) |
| Standard InChI Key | QXAYJKFBMWMARF-UHFFFAOYSA-N |
| SMILES | C1=NC(=C2C(=N1)N(C=N2)CCC(=O)O)N |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C=N2)CCC(=O)O)N |
| Melting Point | 277-278°C |
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